Cas no 16793-66-1 (1-Propanamine,N-(2-chloroethyl)-N-[2-[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]ethyl]-,hydrochloride (1:1))

• Product Name: 1-Propanamine,N-(2-chloroethyl)-N-[2-[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]ethyl]-,hydrochloride (1:1)
• CAS No: 16793-66-1
• MF: C₁₇H₂₈Cl₃NO
• MW: 368.769322395325
• CID: 158989
• PubChem ID: 204711
• Update Time: 2025-04-19

1-Propanamine,N-(2-chloroethyl)-N-[2-[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]ethyl]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-(2-chloroethyl)-N-[2-[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]ethyl]-,hydrochloride (1:1)
• N-(2-chloroethyl)-N-[2-(4-chloro-5-methyl-2-propan-2-ylphenoxy)ethyl]propan-1-amine,hydrochloride
• DTXSID90168441
• p-Cymene, 2-chloro-5-(2-(N-(2-chloroethyl)-N-propylamino)ethoxy)-, hydrochloride
• 4-Chloro-beta-(N-(2-chloroethyl)-N-propylamino)-2-isopropyl-5-methylphenetole hydrochloride
• Phenetole, 4-chloro-beta-(N-(2-chloroethyl)-N-propylamino)-2-isopropyl-5-methyl-, hydrochloride
• WV 0020
• 16793-66-1

• Inchi： 1S/C17H27Cl2NO.ClH/c1-5-7-20(8-6-18)9-10-21-17-11-14(4)16(19)12-15(17)13(2)3;/h11-13H,5-10H2,1-4H3;1H
• InChI Key： MRQBMLFQLDSBBZ-UHFFFAOYSA-N
• SMILES： ClCCN(CCC)CCOC1C=C(C)C(=CC=1C(C)C)Cl.Cl

Computed Properties

• Exact Mass: 367.12394
• Monoisotopic Mass: 367.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Boiling Point: 392.5°Cat760mmHg
• Flash Point: 191.2°C
• PSA: 12.47